1,2-Diethoxy-1,1,2,2-tetramethyldisilane
Overview
Description
1,2-Diethoxy-1,1,2,2-tetramethyldisilane is a chemical compound with the molecular formula C8H22O2Si2 . It is used as a reagent in the preparation of dimethylsilanol cross-coupling partners . It can also act as a brominating agent that can convert aryl halides into bromides .
Synthesis Analysis
The synthesis of 1,2-Diethoxy-1,1,2,2-tetramethyldisilane involves the addition of the compound to an aryl halide in the presence of palladium . This reaction is used to convert aryl halides into bromides .Molecular Structure Analysis
The molecular structure of 1,2-Diethoxy-1,1,2,2-tetramethyldisilane consists of two silicon atoms each bonded to two methyl groups and one ethoxy group . The molecular weight of the compound is 206.43 g/mol .Chemical Reactions Analysis
1,2-Diethoxy-1,1,2,2-tetramethyldisilane is used in the palladium-catalyzed bis(silylation) of 1,4-diethynylbenzene to obtain a crack-free sol-gel . It can also be used to prepare dimethylsilylene via gas-phase flow-pyrolysis at 600°C .Physical And Chemical Properties Analysis
1,2-Diethoxy-1,1,2,2-tetramethyldisilane is a colorless liquid . It has a boiling point of 84°C at 50 mmHg and a density of 0.836 g/mL at 25°C . The refractive index (n20/D) is 1.423 .Scientific Research Applications
Brominating Agent
1,2-Diethoxy-1,1,2,2-tetramethyldisilane can act as a brominating agent. It can be used to convert aryl halides into bromides . The bromination occurs by the addition of 1,2-Diethoxy-1,1,2,2-tetramethyldisilane to an aryl halide in the presence of palladium as a catalyst . This reaction can be performed with high yields and selectivity for the desired products .
Preparation of Dimethylsilanol Cross-Coupling Partners
This compound is a disilane reagent used to prepare dimethylsilanol cross-coupling partners . This application is particularly useful in the field of organic synthesis where cross-coupling reactions are a fundamental tool for creating carbon-carbon bonds .
Mechanism of Action
Safety and Hazards
This chemical is considered hazardous according to the 2012 OSHA Hazard Communication Standard . It is classified as flammable and can cause skin irritation, serious eye irritation, and respiratory irritation . Safety measures include avoiding contact with skin and eyes, avoiding breathing dust/fume/gas/mist/vapors/spray, and using only in a well-ventilated area .
properties
IUPAC Name |
ethoxy-[ethoxy(dimethyl)silyl]-dimethylsilane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H22O2Si2/c1-7-9-11(3,4)12(5,6)10-8-2/h7-8H2,1-6H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GWIVSKPSMYHUAK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCO[Si](C)(C)[Si](C)(C)OCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H22O2Si2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10460878 | |
Record name | 1,2-Diethoxy-1,1,2,2-tetramethyldisilane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10460878 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.43 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
18419-84-6 | |
Record name | 1,2-Diethoxy-1,1,2,2-tetramethyldisilane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10460878 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 18419-84-6 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does 1,2-diethoxy-1,1,2,2-tetramethyldisilane interact with aryl bromides in the presence of a palladium catalyst, and what are the downstream effects of this interaction?
A1: In the presence of a palladium catalyst, 1,2-diethoxy-1,1,2,2-tetramethyldisilane inserts itself into the carbon-bromine bond of aryl bromides. [] This insertion leads to the formation of aryldimethylsilyl ethers. These ethers can then be readily hydrolyzed under controlled pH conditions to yield the desired aryldimethylsilanols. This palladium-catalyzed silylation offers a mild and efficient method for synthesizing aryldimethylsilanols, which are valuable building blocks in organic synthesis. []
Q2: Can you provide details about the structural characterization of 1,2-diethoxy-1,1,2,2-tetramethyldisilane?
A2: While the provided research abstract [] focuses on the application of 1,2-diethoxy-1,1,2,2-tetramethyldisilane, it does not delve into its detailed structural characterization. For comprehensive information on its molecular formula, weight, and spectroscopic data, it is recommended to consult resources like chemical databases (e.g., PubChem, ChemSpider) or the supplier's safety data sheet.
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